Cas no 220469-27-2 (2-(3-fluorophenyl)propane-1,3-diol)

• Product Name: 2-(3-fluorophenyl)propane-1,3-diol
• CAS No: 220469-27-2
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 4641958
• PubChem ID: 65422197
• Update Time: 2025-05-27

2-(3-fluorophenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(3-fluorophenyl)-
• 2-(3-fluorophenyl)propane-1,3-diol

• Inchi： 1S/C9H11FO2/c10-9-3-1-2-7(4-9)8(5-11)6-12/h1-4,8,11-12H,5-6H2
• InChI Key： GLVQOLNQHNHNFO-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=CC(F)=C1)CO

Computed Properties

• Exact Mass: 170.074
• Monoisotopic Mass: 170.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Additional information on 2-(3-fluorophenyl)propane-1,3-diol

Recent Advances in the Study of 2-(3-fluorophenyl)propane-1,3-diol (CAS: 220469-27-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-fluorophenyl)propane-1,3-diol (CAS: 220469-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the fluorophenyl group and the propane-1,3-diol backbone, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 2-(3-fluorophenyl)propane-1,3-diol, with a focus on optimizing yield and purity. One study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85%. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations. Additionally, the fluorophenyl group has been shown to enhance the compound's bioavailability, making it a viable candidate for oral administration.

In terms of biological activity, 2-(3-fluorophenyl)propane-1,3-diol has exhibited promising results in preclinical models. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported that the compound demonstrated significant anti-inflammatory effects in murine models, with a reduction in pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the inhibition of the NF-κB pathway, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also investigated the compound's potential in oncology. A recent publication in Cancer Research (2023) revealed that 2-(3-fluorophenyl)propane-1,3-diol could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study identified that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a chemotherapeutic agent. However, further in vivo studies are needed to validate these findings and assess any potential side effects.

In conclusion, 2-(3-fluorophenyl)propane-1,3-diol (CAS: 220469-27-2) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and therapeutic potential make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and conducting comprehensive clinical trials to evaluate its efficacy and safety in humans. The findings summarized in this brief underscore the importance of continued investment in the study of this compound and its derivatives.